Cas no 1214378-44-5 (4',3-Difluoro-2-iodobiphenyl)

• Product Name: 4',3-Difluoro-2-iodobiphenyl
• CAS No: 1214378-44-5
• MF: C₁₂H₇F₂I
• MW: 316.085262537003
• CID: 4998237
• Update Time: 2025-05-20

4',3-Difluoro-2-iodobiphenyl Chemical and Physical Properties

Names and Identifiers

• 4',3-difluoro-2-iodobiphenyl
• 4',3-Difluoro-2-iodobiphenyl

• Inchi： 1S/C12H7F2I/c13-9-6-4-8(5-7-9)10-2-1-3-11(14)12(10)15/h1-7H
• InChI Key： QLUVZXFHYXFING-UHFFFAOYSA-N
• SMILES： IC1C(=CC=CC=1C1C=CC(=CC=1)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 202
• XLogP3: 4.4
• Topological Polar Surface Area: 0

Additional information on 4',3-Difluoro-2-iodobiphenyl

4',3-Difluoro-2-Iodobiphenyl: A Comprehensive Overview

The compound 4',3-Difluoro-2-Iodobiphenyl, identified by the CAS number CAS No. 1214378-44-5, is a highly specialized organic molecule with significant applications in various scientific and industrial domains. This compound belongs to the family of biphenyl derivatives, characterized by its two phenyl rings connected by a single bond. The presence of fluorine atoms at the 3 and 4' positions, along with an iodine atom at the 2 position, imparts unique electronic and structural properties to this molecule.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 4',3-Difluoro-2-Iodobiphenyl, making it a valuable tool in research and development. Its structure is particularly interesting due to the strategic placement of halogens, which can influence its reactivity, stability, and solubility. The fluorine atoms at the meta and para positions on the biphenyl system create a distinct electronic environment, while the iodine atom at the ortho position introduces additional complexity to its chemical behavior.

In terms of physical properties, 4',3-Difluoro-2-Iodobiphenyl exhibits a high melting point due to its rigid structure and strong intermolecular forces. Its solubility in organic solvents is moderate, making it suitable for various solution-based reactions. The compound's stability under thermal and oxidative conditions has been extensively studied, revealing its potential for use in high-performance materials.

The applications of 4',3-Difluoro-2-Iodobiphenyl span across multiple fields. In pharmaceutical research, this compound serves as a versatile building block for designing bioactive molecules with specific pharmacokinetic profiles. Its ability to undergo nucleophilic aromatic substitution reactions makes it an ideal precursor for drug development. Recent studies have highlighted its role in creating novel antibiotics and anticancer agents, underscoring its importance in medicinal chemistry.

In the realm of materials science, 4',3-Difluoro-2-Iodobiphenyl has found applications in the synthesis of advanced polymers and liquid crystals. Its rigid structure contributes to the formation of ordered molecular assemblies, which are crucial for developing high-resolution displays and electronic devices. Researchers have also explored its potential as a precursor for organic light-emitting diodes (OLEDs), where its electronic properties play a pivotal role in enhancing device efficiency.

The environmental impact of 4',3-Difluoro-2-Iodobiphenyl has been a subject of recent scrutiny. Studies indicate that this compound exhibits low toxicity towards aquatic organisms, making it environmentally benign compared to other halogenated compounds. However, further research is required to fully understand its long-term effects on ecosystems.

In conclusion, 4',3-Difluoro-2-Iodobiphenyl, with its unique structure and diverse applications, stands as a testament to the ingenuity of modern chemistry. Its role in advancing pharmaceuticals, materials science, and environmental studies highlights its significance as a key compound in contemporary research.